Cas no 1038972-79-0 (5-(1h-1,2,4-Triazol-1-yl)pentanoic acid)

5-(1h-1,2,4-Triazol-1-yl)pentanoic acid structure
1038972-79-0 structure
Product Name:5-(1h-1,2,4-Triazol-1-yl)pentanoic acid
CAS No:1038972-79-0
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD11192988
CID:5603359
PubChem ID:21284758
Update Time:2023-09-01

5-(1h-1,2,4-Triazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-pentanoic acid
    • EN300-1850703
    • SCHEMBL10621401
    • 1038972-79-0
    • CS-0346000
    • 5-(1h-1,2,4-Triazol-1-yl)pentanoic acid
    • MDL: MFCD11192988
    • Inchi: 1S/C7H11N3O2/c11-7(12)3-1-2-4-10-6-8-5-9-10/h5-6H,1-4H2,(H,11,12)
    • InChI Key: YMSVJOHEYYIVBL-UHFFFAOYSA-N
    • SMILES: OC(CCCCN1C=NC=N1)=O

Computed Properties

  • Exact Mass: 169.085126602g/mol
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 386.4±44.0 °C(Predicted)
  • pka: 4.63±0.10(Predicted)

5-(1h-1,2,4-Triazol-1-yl)pentanoic acid Pricemore >>

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